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Compound of Interest

Compound Name: 2-Phenylethenyl benzoate

Cat. No.: B15434985

An In-depth Technical Guide to Cinnamyl Benzoate (CAS 5320-75-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamyl benzoate (CAS: 5320-75-2) is a benzoate ester of cinnamyl alcohol, recognized for
its characteristic balsamic and spicy aroma.[1][2][3][4] While extensively utilized in the
fragrance and flavor industries, its biological activities are of increasing interest to the scientific
community.[1][2][5] This document provides a comprehensive technical overview of cinnamyl
benzoate, including its chemical and physical properties, synthesis and characterization
protocols, biological activities, and toxicological data. The information is intended to serve as a
foundational resource for researchers and professionals in drug development and related
scientific fields.

Chemical Identity and Properties

Cinnamyl benzoate is chemically known as 3-phenyl-2-propenyl benzoate.[2][6] It is an organic
compound formed from the esterification of cinnamyl alcohol and benzoic acid.[1] It exists as a
white crystalline powder or a colorless to pale yellow liquid.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of cinnamyl benzoate is presented in
Table 1.
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Property Value Source
Molecular Formula C16H1402 [11121171
Molecular Weight 238.28 g/mol [21[6]1[81[7]
Appearance White crystalline powder [2][4]
Melting Point 31-33°C [2][41[6]
- , 335 °C @ 760 mm Hg; 209 °C
Boiling Point [2][4]
@ 13 mm Hg
N Insoluble in water; Soluble in
Solubility [11[2][4]1[°]

alcohol and oils

Vapor Pressure

0.000040 mmHg @ 25 °C

[2]4]

Flash Point 175.56 °C (348.00 °F) [2][4]
logP (o/w) 3.557 - 4.420 (estimated) [2][41[8]
Odor Balsamic, spicy, buttery, fruity [2][41[6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of cinnamyl benzoate.

Table 2: Spectroscopic Data for Cinnamyl Benzoate
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Technique Key Data Points Source
GC-MS Top m/z peaks: 105, 115, 77 9]
Data available, specific shifts
depend on solvent and
1H NMR instrument. A Varian CFT-20 [9][10]
instrument has been used for
analysis.
Data available, specific shifts
13C NMR depend on solvent and [10]
instrument.
Raman Spectrum available. [O1[11]

Synthesis and Characterization
Synthesis Protocols

Cinnamyl benzoate can be synthesized via several methods, with the most common being the

esterification of cinnamyl alcohol with a benzoic acid derivative.

Protocol 1: Esterification of Cinnamyl Alcohol with Benzoyl Chloride[12]

This method involves the reaction of cinnamyl alcohol with benzoyl chloride in the presence of

a base, such as pyridine, to neutralize the hydrochloric acid byproduct.

o Materials: Cinnamyl alcohol, benzoyl chloride, pyridine, and a suitable organic solvent (e.qg.,

dichloromethane).

e Procedure:

o Dissolve cinnamyl alcohol in the organic solvent in a reaction flask.

o Add pyridine to the solution.

o Slowly add benzoyl chloride to the mixture, typically at room temperature.
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o Stir the reaction mixture for a specified period (e.g., 4 hours) to ensure complete reaction.
[12]

o Upon completion, the reaction mixture is typically washed with water and a mild base
(e.g., sodium bicarbonate solution) to remove unreacted starting materials and
byproducts.

o The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the
solvent is removed under reduced pressure to yield the crude cinnamyl benzoate.

o Further purification can be achieved through techniques like column chromatography or
recrystallization.

Protocol 2: Reaction of Cinnamyl Chloride with Sodium Benzoate[3]

An alternative synthesis route involves the reaction of cinnamyl chloride with sodium benzoate.

o Materials: Cinnamyl chloride, sodium benzoate, a suitable solvent (e.g., dimethylformamide).

e Procedure:

Dissolve sodium benzoate in the solvent in a reaction vessel.

[¢]

[e]

Add cinnamyl chloride to the solution.

o

Heat the reaction mixture to facilitate the nucleophilic substitution reaction.

[¢]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC).

o

After completion, the product is isolated by extraction and purified as described in Protocol
1.
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Biological Activities Target Organisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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